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Compound of Interest

Compound Name: Halauxifen-methyl

Cat. No.: B1255740

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation development of
Halauxifen-methyl, a synthetic auxin herbicide. This document outlines the physicochemical
properties of the active ingredient, details on common formulation types, and step-by-step
experimental protocols for their preparation, stability testing, and quality control.

Physicochemical Properties of Halauxifen-methyl

A thorough understanding of the physicochemical properties of Halauxifen-methyl is
fundamental to developing stable and effective formulations. Key properties are summarized in
the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1255740?utm_src=pdf-interest
https://www.benchchem.com/product/b1255740?utm_src=pdf-body
https://www.benchchem.com/product/b1255740?utm_src=pdf-body
https://www.benchchem.com/product/b1255740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference

methyl 4-amino-3-chloro-6-(4-

) chloro-2-fluoro-3-
Chemical Name o [1]
methoxyphenyl)pyridine-2-

carboxylate
CAS Number 943831-98-9 [1]
Molecular Formula C14H11CI2FN203 [1]
Molecular Weight 345.15 g/mol [1]
Physical State White to off-white powder [2]
Melting Point 145.5°C [2]
Density 1.5418 g/cm3 at 20.5°C [2]
Water Solubility 1.67 mg/L at 20°C (pH 7) [3]
LogP (Kow) 3.8 [3]

Formulation Development

Halauxifen-methyl is most commonly formulated as Water-Dispersible Granules (WG) and
Emulsifiable Concentrates (EC).[4][5] The choice of formulation depends on various factors
including target application, desired handling characteristics, and cost-effectiveness.

Water-Dispersible Granule (WG) Formulation

WG formulations are solid, non-dusty granules that disintegrate and disperse in water to form a
stable suspension.[6] A typical 100 g/kg WG formulation of Halauxifen-methyl has been
registered.

Table 2: Example Composition of a Halauxifen-methyl 10% WG Formulation
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Component Function Concentration (w/w %)

Halauxifen-methyl (98%

technical) Active Ingredient 10.2
Lignosulfonate, sodium salt Dispersant 8.0
Sodium dodecyl sulfate Wetting Agent 2.0
Polyethylene glycol Binder 5.0
Kaolin Carrier/Filler 74.8

Pre-milling: Mill the technical Halauxifen-methyl to a particle size of <10 um using an air-jet
mill.

Blending: In a V-blender, thoroughly mix the milled Halauxifen-methyl, lignosulfonate,
sodium dodecyl sulfate, and kaolin for 15 minutes.

Granulation: Transfer the blend to a low-shear granulator. Add a 50% aqueous solution of
polyethylene glycol dropwise while mixing to form damp granules.

Extrusion: Pass the damp granules through an extruder with a 1 mm screen.

Drying: Dry the extruded granules in a fluid bed dryer at 60°C until the moisture content is
below 2%.

Sieving: Sieve the dried granules to obtain a uniform size fraction (e.g., 0.2-0.8 mm).
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Figure 1: Workflow for the preparation of Halauxifen-methyl WG.

Emulsifiable Concentrate (EC) Formulation

EC formulations are solutions of the active ingredient in a water-immiscible solvent with
emulsifiers. When diluted with water, they form a spontaneous and stable emulsion.[7]

Table 3: Example Composition of a Halauxifen-methyl 5% EC Formulation
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Component Function Concentration (w/v %)

Halauxifen-methyl (98%

) Active Ingredient 5.1
technical)
Aromatic 150 Solvent 70.0
Calcium
Anionic Emulsifier 5.0
dodecylbenzenesulfonate
Polyoxyethylene nonylphenol
yoxyemy yP Non-ionic Emulsifier 5.0
ether
Epoxidized soybean oil Stabilizer 2.0
N-Methyl-2-pyrrolidone Co-solvent to 100 mL

Dissolution of Al: In a jacketed glass vessel, dissolve the technical Halauxifen-methyl in the
Aromatic 150 solvent with gentle stirring at 40°C.

Addition of Emulsifiers and Stabilizer: To the solution from step 1, add the calcium
dodecylbenzenesulfonate, polyoxyethylene nonylphenol ether, and epoxidized soybean oil.
Continue stirring until a homogenous solution is obtained.

Addition of Co-solvent: Add N-Methyl-2-pyrrolidone to the mixture and stir for an additional
15 minutes.

Filtration: Filter the final solution through a 1 pm filter to remove any undissolved patrticles.

Packaging: Package the final EC formulation in a suitable container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Formulation
Development of Halauxifen-methyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255740#formulation-development-for-halauxifen-
methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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